An In-depth Technical Guide to the Synthesis and Characterization of Tenofovir Alafenamide-d6
An In-depth Technical Guide to the Synthesis and Characterization of Tenofovir Alafenamide-d6
This technical guide provides a comprehensive overview of the synthesis and characterization of Tenofovir (B777) Alafenamide-d6 (TAF-d6), a deuterated analog of the potent antiviral agent Tenofovir Alafenamide (TAF). This document is intended for researchers, scientists, and professionals in the field of drug development and medicinal chemistry. TAF-d6 is a critical tool in pharmacokinetic and bioanalytical studies, serving as an internal standard for the accurate quantification of TAF in biological matrices.
Synthesis of Tenofovir Alafenamide-d6
A described synthetic approach involves the esterification of PMPA with phenol (B47542), followed by chlorination and subsequent reaction with L-alanine isopropyl ester.[1] An alternative practical synthesis of Tenofovir Alafenamide has been developed that avoids starting from PMPA, instead featuring a novel carbon-phosphorus bond construction.[2] Another patented method describes a one-pot reaction of a chlorinated PMPA intermediate with phenol and L-isopropyl alanine (B10760859).[3] For the synthesis of the deuterated analog, a deuterated L-alanine isopropyl ester would be utilized in the final coupling step.
Proposed Synthetic Pathway
The proposed synthesis of Tenofovir Alafenamide-d6 is a multi-step process that begins with the activation of PMPA, followed by the sequential addition of phenol and deuterated L-alanine isopropyl ester.
Caption: Proposed synthetic pathway for Tenofovir Alafenamide-d6.
Experimental Protocol
The following is a detailed, hypothetical experimental protocol for the synthesis of Tenofovir Alafenamide-d6 based on established synthetic methods for the non-deuterated compound.
Step 1: Synthesis of PMPA Dichloride
-
To a suspension of (R)-9-[2-(Phosphonomethoxy)propyl]adenine (PMPA) in an anhydrous aprotic solvent such as acetonitrile (B52724), add thionyl chloride dropwise at a controlled temperature (e.g., 0-5 °C).
-
Stir the reaction mixture at room temperature until the reaction is complete, as monitored by an appropriate technique (e.g., HPLC or TLC).
-
Remove the solvent and excess thionyl chloride under reduced pressure to obtain the crude PMPA dichloride, which is typically used in the next step without further purification.
Step 2: One-pot Synthesis of Tenofovir Alafenamide-d6
-
Dissolve the crude PMPA dichloride in an anhydrous solvent like dichloromethane (B109758).
-
Cool the solution to a low temperature (e.g., -30 to -20 °C) and add a solution of phenol and an organic base such as triethylamine in dichloromethane dropwise.
-
After the addition is complete, stir the mixture for a specified time to allow for the formation of the phenyl PMPA monochloride intermediate.
-
In the same reaction vessel, add a solution of L-alanine-d6 isopropyl ester and triethylamine in dichloromethane.
-
Allow the reaction to warm to room temperature and stir until completion.
-
Wash the reaction mixture with an aqueous solution to remove salts and impurities.
-
Dry the organic layer over a suitable drying agent (e.g., sodium sulfate), filter, and concentrate under reduced pressure.
-
Purify the crude product by column chromatography on silica (B1680970) gel to yield Tenofovir Alafenamide-d6 as a solid.
Characterization of Tenofovir Alafenamide-d6
Comprehensive characterization is essential to confirm the identity, purity, and isotopic enrichment of the synthesized Tenofovir Alafenamide-d6. The primary analytical techniques employed for this purpose are High-Performance Liquid Chromatography (HPLC), Mass Spectrometry (MS), and Nuclear Magnetic Resonance (NMR) spectroscopy.
High-Performance Liquid Chromatography (HPLC)
HPLC is used to determine the purity of the synthesized compound and to separate it from any starting materials or byproducts.
Experimental Protocol: A validated UPLC method for Tenofovir Alafenamide and its impurities can be adapted.[4]
-
Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm) is commonly used.[2]
-
Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium (B1175870) acetate (B1210297) or formate) and an organic solvent (e.g., acetonitrile or methanol) is typically employed.
-
Flow Rate: A flow rate in the range of 0.2-0.5 mL/min is suitable for UPLC systems.[4]
-
Detection: UV detection at a wavelength of 260 nm is appropriate for the purine (B94841) moiety of the molecule.[4]
-
Column Temperature: Maintaining a constant column temperature (e.g., 40 °C) ensures reproducible retention times.[4]
| Parameter | Value |
| Column | Waters Acquity UPLC HSS T3 (100 x 2.1 mm, 1.8 µm)[2] |
| Mobile Phase A | 0.1% Formic acid in Water |
| Mobile Phase B | Acetonitrile |
| Flow Rate | 0.4 mL/min |
| Injection Volume | 5 µL |
| Column Temperature | 40 °C |
| UV Detection | 260 nm[4] |
| Run Time | 10 min[2] |
Mass Spectrometry (MS)
Mass spectrometry is a crucial technique for confirming the molecular weight of Tenofovir Alafenamide-d6 and for its quantification in biological samples. LC-MS/MS is the method of choice for bioanalytical applications.
Experimental Protocol:
-
Ionization: Electrospray ionization (ESI) in the positive ion mode is typically used.
-
Analysis Mode: Multiple Reaction Monitoring (MRM) is employed for high selectivity and sensitivity.
-
Precursor and Product Ions: The precursor ion for TAF-d6 will be 6 mass units higher than that of the non-deuterated TAF. The fragmentation pattern is expected to be similar.
| Analyte | Precursor Ion (m/z) | Product Ion (m/z) |
| Tenofovir Alafenamide | 477.2 | 346.1 |
| Tenofovir Alafenamide-d6 | 483.2 | 346.1 |
| Tenofovir | 288.1 | 176.1 |
| Tenofovir-d6 | 294.1 | 176.1 |
Data for non-deuterated and other deuterated analogs are from existing literature and are used to predict the values for TAF-d6.[2]
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed structural information and is used to confirm the position of the deuterium (B1214612) labels.
Expected Spectral Features for Tenofovir Alafenamide-d6:
-
¹H NMR: The proton signals corresponding to the L-alanine moiety will be absent or significantly reduced in intensity. The remaining signals for the tenofovir and phenyl portions of the molecule should be consistent with the structure of Tenofovir Alafenamide. A patent for Tenofovir Alafenamide provides the following ¹H NMR data in D2O: δ 1.05-1.15 (m, 12H), 3.75-3.86 (m, 4H), 4.13 (dd, 1H), 4.24 (dd, 1H), 4.79-4.86 (m, 1H), 5.60-5.66 (t, 1H), 7.01-7.28 (m, 7H), 8.07 (dd, 2H).[3]
-
¹³C NMR: The carbon signals of the deuterated L-alanine moiety will exhibit characteristic splitting patterns (e.g., triplets for -CDH2 and septets for -CD3) due to C-D coupling, and their chemical shifts may be slightly upfield compared to the non-deuterated compound.
-
³¹P NMR: A single signal is expected, with a chemical shift similar to that of non-deuterated Tenofovir Alafenamide.
| Nucleus | Expected Chemical Shift (δ, ppm) in DMSO-d6 |
| ¹H | Signals for the alanine methyl and methine protons will be absent. Other signals will be comparable to TAF. |
| ¹³C | Signals for the alanine carbons will show C-D coupling. Other signals will be comparable to TAF. |
| ³¹P | ~21 ppm |
Analytical Workflow
The general workflow for the analysis of Tenofovir Alafenamide in a research or clinical setting using TAF-d6 as an internal standard is outlined below.
Caption: General analytical workflow for the quantification of TAF.
This technical guide provides a framework for the synthesis and comprehensive characterization of Tenofovir Alafenamide-d6. The proposed synthetic route is based on established chemical principles, and the characterization methods are standard practices in the pharmaceutical industry. The successful synthesis and thorough characterization of TAF-d6 are paramount for its reliable use as an internal standard in critical bioanalytical assays.
